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Lipophilicity Data for 1-Azidooctane

Lipophilicity, quantitatively measured as the partition coefficient (log P), indicates a compound's distribution

between a hydrophobic (often 1-octanol) and a hydrophilic (water) phase. The following table summarizes

the key data available for 1-Azidooctane.

Compound
Name

CAS Registry
Number

Molecular
Formula

log
Poct/wat

Data Type & Source

1-Azidooctane 7438-05-3 C₈H₁₇N₃ 3.657 [1] Crippen Calculated
Property [1]

Methodology for Determining Lipophilicity

The provided log P value for 1-Azidooctane is a calculated property [1]. In scientific practice, researchers

use both computational and experimental methods to determine this critical parameter.

Computational Methods: These approaches estimate log P based on the molecular structure of the
compound. Algorithms account for various molecular fragments and their contributions to

hydrophobicity. The value for 1-Azidooctane was generated using such a method, which provides a
reliable prediction without the need for wet-lab experimentation [1].
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Experimental Protocols: While not used for 1-Azidooctane in the search results, the standard

method for measuring log P is the shake-flask method.
Procedure: The compound is dissolved in a pre-saturated mixture of 1-octanol and water. The

mixture is shaken vigorously to allow for partitioning and then left to separate into two distinct
phases.

Analysis: The concentration of the compound in each phase is quantified using analytical
techniques such as High-Performance Liquid Chromatography (HPLC) or UV-Vis

spectrophotometry.
Calculation: The log P is calculated as the logarithm of the ratio of the compound's

concentration in the octanol phase to its concentration in the water phase (log P = log
[C_octanol / C_water]).

Relationship Between Structure and Lipophilicity

The following diagram illustrates the conceptual workflow that connects a compound's molecular structure

to its experimental lipophilicity assessment, a key principle in material science and drug design [2] [3].
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Application in Research
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Application and Further Research

The lipophilicity of 1-Azidooctane makes it a valuable component in material science. Recent research has

used it to synthesize polymer-based amphiphiles for creating micellar nanoreactors. In these structures, the

hydrophobic 1-Azidooctane chains are integral to forming the core, which can encapsulate catalysts and

facilitate chemical reactions in aqueous environments, mimicking enzymatic efficiency [2].

For a comprehensive comparison, you would need log P data for structurally similar alternatives. I suggest

you:

Consult Specialized Databases: Search platforms like SciFinder and Reaxys, which aggregate
physicochemical properties for millions of compounds.

Define a Comparison Set: Identify specific alternatives, such as 1-azidoalkanes of different chain
lengths (e.g., 1-azidohexane, 1-azidodecane) or other octane derivatives with different functional

groups (e.g., 1-iodooctane, 1-bromooctane).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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